A new nido-5-vertex cluster, phosphacarba-nido-pentaborane, 2-tBu-1,2-PCB3H5†

Chemical Communications Pub Date: 2002-06-14 DOI: 10.1039/B204409A

Abstract

The gas-phase reaction of the phosphaalkyne P[triple bond, length as m-dash]CtBu with tetraborane(10), B4H10, yields the nido five-vertex phosphacarbaborane cluster compound 2-tBu-1,2-PCB3H52 with an unusual 31P NMR peak shift of −500.5 ppm.

Graphical abstract: A new nido-5-vertex cluster, phosphacarba-nido-pentaborane, 2-tBu-1,2-PCB3H5
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